Cas no 1958063-09-6 (4-Chloroisoquinoline-5-carboxylic acid)

4-Chloroisoquinoline-5-carboxylic acid is a versatile heterocyclic compound widely used as a key intermediate in organic synthesis and pharmaceutical research. Its structure features a chlorinated isoquinoline core with a carboxylic acid functional group at the 5-position, enabling diverse chemical modifications. This compound exhibits high reactivity in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations, making it valuable for constructing complex molecular frameworks. It serves as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The chlorine atom enhances electrophilic reactivity, while the carboxylic acid group allows for further derivatization or salt formation. Its stability under standard conditions and well-characterized properties facilitate precise synthetic applications.
4-Chloroisoquinoline-5-carboxylic acid structure
1958063-09-6 structure
Product Name:4-Chloroisoquinoline-5-carboxylic acid
CAS No:1958063-09-6
MF:C10H6ClNO2
MW:207.613141536713
MDL:MFCD30183574
CID:4633279
PubChem ID:126455221
Update Time:2025-07-02

4-Chloroisoquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloroisoquinoline-5-carboxylic acid
    • AMY26221
    • K10081
    • A928743
    • AKOS030529259
    • 4-Chloroisoquinoline-5-carboxylicacid
    • 1958063-09-6
    • AS-49664
    • MDL: MFCD30183574
    • Inchi: 1S/C10H6ClNO2/c11-8-5-12-4-6-2-1-3-7(9(6)8)10(13)14/h1-5H,(H,13,14)
    • InChI Key: WLKVSRPUHQMAGH-UHFFFAOYSA-N
    • SMILES: ClC1=CN=CC2C=CC=C(C(=O)O)C=21

Computed Properties

  • Exact Mass: 207.0087061g/mol
  • Monoisotopic Mass: 207.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 50.2

4-Chloroisoquinoline-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM242572-1g
4-Chloroisoquinoline-5-carboxylic acid
1958063-09-6 97%
1g
$982 2021-08-04
Chemenu
CM242572-250mg
4-Chloroisoquinoline-5-carboxylic acid
1958063-09-6 97%
250mg
$*** 2023-03-30
Chemenu
CM242572-1g
4-Chloroisoquinoline-5-carboxylic acid
1958063-09-6 97%
1g
$*** 2023-03-30
Alichem
A189008299-1g
4-Chloroisoquinoline-5-carboxylic acid
1958063-09-6 97%
1g
$1123.50 2023-09-02
eNovation Chemicals LLC
Y1224089-1g
4-Chloroisoquinoline-5-carboxylic acid
1958063-09-6 95%
1g
$1600 2024-06-03
eNovation Chemicals LLC
D531031-250mg
4-chloroisoquinoline-5-carboxylic acid
1958063-09-6 96%
250mg
$695 2024-05-24
eNovation Chemicals LLC
D531031-500mg
4-chloroisoquinoline-5-carboxylic acid
1958063-09-6 96%
500mg
$1050 2024-05-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBKR2423-100MG
4-chloroisoquinoline-5-carboxylic acid
1958063-09-6 95%
100MG
¥ 1,564.00 2023-03-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBKR2423-250MG
4-chloroisoquinoline-5-carboxylic acid
1958063-09-6 95%
250MG
¥ 2,494.00 2023-03-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBKR2423-500MG
4-chloroisoquinoline-5-carboxylic acid
1958063-09-6 95%
500MG
¥ 4,158.00 2023-03-10

Additional information on 4-Chloroisoquinoline-5-carboxylic acid

Recent Advances in the Study of 4-Chloroisoquinoline-5-carboxylic acid (CAS: 1958063-09-6)

4-Chloroisoquinoline-5-carboxylic acid (CAS: 1958063-09-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors, anti-inflammatory drugs, and anticancer compounds. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 4-Chloroisoquinoline-5-carboxylic acid via a palladium-catalyzed cross-coupling reaction, achieving a yield of over 85%. The researchers emphasized the compound's role as a precursor for the development of selective kinase inhibitors, which showed promising activity against several cancer cell lines. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In another recent investigation, 4-Chloroisoquinoline-5-carboxylic acid was utilized as a scaffold for the design of novel anti-inflammatory agents. The research, conducted by a team at the University of Cambridge, revealed that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial properties of 4-Chloroisoquinoline-5-carboxylic acid derivatives. The results indicated potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a new avenue for the development of next-generation antibiotics.

In conclusion, 4-Chloroisoquinoline-5-carboxylic acid (CAS: 1958063-09-6) continues to be a valuable compound in medicinal chemistry, with recent studies underscoring its versatility and potential in various therapeutic areas. Future research should focus on optimizing its pharmacokinetic properties and exploring its mechanisms of action in greater detail to facilitate clinical translation.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited